{1-[(3,5-Dimethylisoxazol-4-yl)sulfonyl]piperidin-4-yl}acetic acid

• IUPAC Name: 2-[1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperidin-4-yl]acetic acid
• InChI: InChI=1S/C12H18N2O5S/c1-8-12(9(2)19-13-8)20(17,18)14-5-3-10(4-6-14)7-11(15)16/h10H,3-7H2,1-2H3,(H,15,16)
• InChI Key: HNVZZVGKJUDKLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)N2CCC(CC2)CC(=O)O
• Molecular Formula: C12H18N2O5S
• Molecular Weight: 302.35 g/mol

Description

{1-[(3,5-Dimethylisoxazol-4-yl)sulfonyl]piperidin-4-yl}acetic acid, also known as DMIPA, is a synthetic organic compound that is widely used in laboratory experiments. It is a powerful acetic acid that has a wide range of applications in the scientific research community, ranging from biochemical and physiological studies to drug development. DMIPA is a versatile compound that has shown promise in a variety of fields, including biochemistry, pharmacology, and toxicology.

Scientific Research Applications

• Synthesis and Structural Characterization :

  • A study by Naveen et al. (2015) described the synthesis and characterization of a compound closely related to "{1-[(3,5-Dimethylisoxazol-4-yl)sulfonyl]piperidin-4-yl}acetic acid". This research focused on understanding the molecular structure and crystallization of the compound, providing insights into its chemical properties (Naveen et al., 2015).

• Biological Activity and Evaluation :

  • Khalid et al. (2016) conducted a study on 1,3,4-oxadiazole bearing compounds, which included derivatives similar to the compound . Their research evaluated the biological activity against enzymes such as butyrylcholinesterase (BChE), and included molecular docking studies to understand the binding affinities of these compounds (Khalid et al., 2016).
  • Another study by Khalid et al. (2013) focused on synthesizing and evaluating the bioactivity of O-substituted derivatives of a similar sulfonamides bearing piperidine nucleus. This research looked into the potential activity of these compounds against enzymes like lipoxygenase and acetylcholinesterase (Khalid et al., 2013).

• Application in Organic Synthesis and Compound Development :

  • A paper by Ragoussis and Theodorou (1993) explored the synthesis of acetic acid derivatives, which can be relevant for understanding the chemical pathways and potential applications of "{1-[(3,5-Dimethylisoxazol-4-yl)sulfonyl]piperidin-4-yl}acetic acid" in organic synthesis and drug development (Ragoussis & Theodorou, 1993).

• Chemical Reactions and Mechanisms :

  • The work by Nyquist et al. (1992) on the solvolysis of sulfonate esters could provide insights into the reactivity and potential chemical transformations of the compound under study (Nyquist et al., 1992).